3,3'-Dihexyloxacarbocyanine iodide

Specification

• Description: 3,3'-Dihexyloxacarbocyanine (DiOC6) is a lipophilic fluorescent dye with excitation/emission spectra of 484/501 nm, respectively. At high concentrations, DiOC6 accumulates in the endoplasmic reticulum (ER) and has been used to visualize ER in moss, yeast, and muscle cells. At low concentrations, DiOC6 accumulates in mitochondria and has been used to assess mitochondrial dislocations, fusion, and fission in living cells, as well as to visualize cellular apoptosis. DiOC6 can also be used to assess cell membrane potential, as depolarization directly correlates with increased fluorescence. DiOC6 photoexcitation inactivates intracellular organelle movement and inhibits microtubule polymerization in vitro.; 3,3//'-Dihexyloxacarbocyanine iodide is a carbocyanine dye which can be used to monitor changes in mitochondrial membrane potential.
• CAS No.: 53213-82-4
• Molecular Formula: C29H37IN2O2
• Molecular Weight: 572.5 g/mol
• IUPAC Name: (2E)-3-hexyl-2-[(E)-3-(3-hexyl-1,3-benzoxazol-3-ium-2-yl)prop-2-enylidene]-1,3-benzoxazole;iodide
• Standard InChI: InChI=1S/C29H37N2O2.HI/c1-3-5-7-13-22-30-24-16-9-11-18-26(24)32-28(30)20-15-21-29-31(23-14-8-6-4-2)25-17-10-12-19-27(25)33-29;/h9-12,15-21H,3-8,13-14,22-23H2,1-2H3;1H/q+1;/p-1
• Standard InChI Key: XVLXYDXJEKLXHN-UHFFFAOYSA-M
• Isomeric SMILES: CCCCCCN\1C2=CC=CC=C2O/C1=C/C=C/C3=[N+](C4=CC=CC=C4O3)CCCCCC.[I-]
• SMILES: CCCCCCN1C2=CC=CC=C2OC1=CC=CC3=[N+](C4=CC=CC=C4O3)CCCCCC.[I-]
• Canonical SMILES: CCCCCCN1C2=CC=CC=C2OC1=CC=CC3=[N+](C4=CC=CC=C4O3)CCCCCC.[I-]